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Compound of Interest

Compound Name: 4-Benzylmorpholine-2-carbonitrile

Cat. No.: B143773

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential biological applications of 4-Benzylmorpholine-2-carbonitrile. The
information is intended for researchers and professionals involved in medicinal chemistry,
pharmacology, and drug development.

Chemical Structure and Properties

4-Benzylmorpholine-2-carbonitrile is a synthetic organic compound featuring a morpholine
ring substituted with a benzyl group at the 4-position and a nitrile group at the 2-position. The
presence of the morpholine moiety, a common scaffold in medicinal chemistry, suggests its
potential for biological activity.

Chemical Identifiers
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Identifier Value

CAS Number 126645-52-1[1]

Molecular Formula C12H14N20[1]

Molecular Weight 202.25 g/mol [1]

SMILES N#CC1CN(CCO1)Cc2ccccc2[?]

InChl Key NAWYNSSXFPEQKE-UHFFFAOYSA-N[3]

Physicochemical Properties

Published experimental data for the physicochemical properties of 4-Benzylmorpholine-2-

carbonitrile are limited. The following table summarizes predicted and available data.

Property Value Source
Appearance White to off-white solid [1]
Boiling Point 343.1°C [4]
Density 1.14 g/cm3 [4]
pKa 4.89 £+ 0.10 (Predicted) [1]

Spectroscopic Data

Experimental spectroscopic data for 4-Benzylmorpholine-2-carbonitrile are not readily

available in the public domain. However, predicted NMR data can be used for preliminary

characterization.

Predicted *H NMR

Predicted 3C NMR

Chemical shifts for protons on the benzyl group

and morpholine ring are expected.

Chemical shifts for the carbon atoms of the
benzyl group, morpholine ring, and the nitrile

group are anticipated.
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Synthesis and Purification

Several synthetic routes to 4-Benzylmorpholine-2-carbonitrile have been described. Below
are detailed protocols for two common methods.

Synthesis Workflow Diagram

General Synthesis Workflow for 4-Benzylmorpholine-2-carbonitrile

Method 1: From Aldehyde Method 2: From Alcohol

4-Benzylmorpholine-2-carbaldehyde Morpholine-2-methanol

Anhydrous Formic Acid, Benzyl Chloride,
Hydroxylamine Hydrochloride Sodium Bicarbonate, Acetone

Reflux (1 hr) Stir at 0°C then RT

Cool, add saline, Aqueous workup,
filter, wash, dry extraction, acidification

Silica Gel Column Chromatography |

4-Benzylmorpholine-2-carbonitrile
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Caption: Synthesis routes for 4-Benzylmorpholine-2-carbonitrile.
Experimental Protocols

Method 1: From 4-Benzylmorpholine-2-carbaldehyde[1]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-
benzylmorpholine-2-carbaldehyde, anhydrous formic acid, and hydroxylamine hydrochloride.

Reaction: Stir the mixture and heat to reflux for 1 hour.

Work-up: Cool the reaction mixture to room temperature. Add a saturated aqueous solution
of sodium chloride and stir thoroughly.

Isolation: Collect the resulting solid by filtration, wash the filter cake with water, and dry to
obtain the crude product.

Purification: Purify the crude solid by silica gel column chromatography to yield pure 4-
benzylmorpholine-2-carbonitrile.

Method 2: From Morpholine-2-methanol[1]

Preparation: Dissolve morpholine-2-methanol in a 10% aqueous solution of sodium
bicarbonate and cool the solution to 0-4°C in an ice bath.

Addition of Reagent: In a separate flask, dissolve benzyl chloride in acetone. Add this
solution dropwise to the cooled morpholine-2-methanol solution.

Reaction: After the addition is complete, continue stirring the mixture in the ice bath for 30
minutes, followed by stirring at room temperature for 2 hours. Monitor the reaction progress
by thin-layer chromatography.

Work-up: Once the reaction is complete, pour the mixture into water and extract twice with
diethyl ether. Cool the aqueous layer and adjust the pH to approximately 2 with concentrated
hydrochloric acid to precipitate a white solid.
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e |solation: Extract the aqueous layer three times with ethyl acetate. Combine the organic
extracts and dry over anhydrous magnesium sulfate.

 Purification: Remove the solvent by vacuum distillation and precipitate the product with
petroleum ether to obtain 4-benzylmorpholine-2-carbonitrile.

Biological Activity and Mechanism of Action

Derivatives of benzyl morpholine have been identified as potent inhibitors of both
norepinephrine and serotonin reuptake.[5] This dual-reuptake inhibition is a well-established
mechanism for the treatment of depression and anxiety disorders.

Proposed Mechanism of Action

4-Benzylmorpholine-2-carbonitrile is proposed to act at the synaptic cleft by blocking the
norepinephrine transporter (NET) and the serotonin transporter (SERT). This inhibition leads to
an increased concentration of these neurotransmitters in the synapse, thereby enhancing
neurotransmission.

Mechanism of Action Diagram
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Proposed Mechanism of 4-Benzylmorpholine-2-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143773#4-benzylmorpholine-2-carbonitrile-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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